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Compound of Interest

Compound Name: FF-10101

Cat. No.: B607442

For researchers, scientists, and drug development professionals, the proper handling and
disposal of investigational compounds like FF-10101, a potent and irreversible FLT3 inhibitor, is
a critical component of laboratory safety and environmental responsibility. While a specific
Safety Data Sheet (SDS) for FF-10101 is not publicly available, this guide provides essential,
step-by-step procedures for its proper disposal based on general principles of hazardous
chemical waste management and information from chemical suppliers. Adherence to these
guidelines is paramount to ensure personal safety and compliance with regulatory standards.

Immediate Safety and Handling Considerations

Before beginning any disposal procedure, it is crucial to be familiar with the general safety
precautions for handling potent chemical compounds. FF-10101 is intended for research use
only.[1] Standard laboratory personal protective equipment (PPE), including safety goggles,
gloves, and a lab coat, should be worn at all times. All handling of the compound should be
performed in a well-ventilated area, preferably within a chemical fume hood.

Storage Information: FF-10101 should be stored in a dry, dark environment. For short-term
storage (days to weeks), a temperature of O - 4°C is recommended. For long-term storage
(months to years), the compound should be kept at -20°C.[1]

Quantitative Data Summary

For quick reference, the following table summarizes key information for FF-10101.
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Property Value Source
CAS Number 1472797-69-5 [1]
Molecular Formula C29H38N802 [1]
Molecular Weight 530.68 g/mol [1]
Appearance Solid powder [1]
Solubility Soluble in DMSO [1][2]
Storage (Short-term) 0-4°C [1]
Storage (Long-term) -20°C [1]

Step-by-Step Disposal Protocol

The following procedures are based on best practices for the disposal of hazardous laboratory
chemicals and should be followed in the absence of a specific institutional or regulatory
protocol for FF-10101.

1. Waste ldentification and Segregation:

Identify: All materials contaminated with FF-10101, including unused compound, solutions,
contaminated labware (e.g., pipette tips, vials), and personal protective equipment (e.g.,
gloves), must be treated as hazardous waste.

Segregate: Do not mix FF-10101 waste with non-hazardous waste.[3] It is also crucial to
avoid mixing incompatible waste streams. Keep FF-10101 waste separate from other
chemical waste unless explicitly permitted by your institution's Environmental Health and
Safety (EHS) department.

. Waste Collection and Containment:

Solid Waste: Collect all solid waste contaminated with FF-10101 in a designated, leak-proof,
and clearly labeled hazardous waste container.[4]

Ligquid Waste: Collect all liquid waste containing FF-10101 in a separate, leak-proof, and
compatible container.[4] Ensure the container is tightly sealed to prevent spills or
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evaporation. Do not fill containers to more than 90% capacity.[4]

Sharps: Any sharps (e.g., needles, contaminated glassware) must be disposed of in a
designated sharps container.

. Labeling of Waste Containers:

All hazardous waste containers must be clearly labeled with the words "Hazardous Waste."

The label must include the full chemical name ("FF-10101") and a description of the contents
(e.g., "Solid waste with FF-10101," "Aqueous solution of FF-10101").

Include the date the waste was first added to the container and the responsible researcher's
name and contact information.

. Storage of Hazardous Waste:

Store hazardous waste containers in a designated, secure area away from general
laboratory traffic.

Ensure the storage area is well-ventilated and has secondary containment to control any
potential leaks or spills.

Follow your institution's guidelines for the maximum allowable time for storing hazardous
waste in the laboratory.

. Final Disposal:

Consult EHS: Contact your institution's Environmental Health and Safety (EHS) department
to arrange for the pickup and disposal of the hazardous waste.

Professional Disposal: The final disposal of FF-10101 waste must be conducted by a
licensed hazardous waste disposal company. The waste code should be assigned in
consultation with the user, producer, and the waste disposal company.[5]

Do Not Dispose Down the Drain: Under no circumstances should FF-10101 or its
contaminated materials be disposed of down the drain or in regular trash.[5]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://www.benchchem.com/product/b607442?utm_src=pdf-body
https://www.benchchem.com/product/b607442?utm_src=pdf-body
https://www.benchchem.com/product/b607442?utm_src=pdf-body
https://www.benchchem.com/product/b607442?utm_src=pdf-body
https://resources.rndsystems.com/pdfs/msds/FAB308RT.pdf
https://www.benchchem.com/product/b607442?utm_src=pdf-body
https://resources.rndsystems.com/pdfs/msds/FAB308RT.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607442?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Experimental Protocol: Spill Decontamination

In the event of a spill of FF-10101, immediate and appropriate action is necessary to prevent
exposure and environmental contamination.

1. Evacuate and Secure the Area:

 Alert others in the vicinity of the spill.

o Evacuate non-essential personnel from the immediate area.
e Restrict access to the spill area.

2. Personal Protective Equipment (PPE):

» Before cleaning the spill, don appropriate PPE, including double gloves, a lab coat, and
safety goggles. For larger spills, a respirator may be necessary.

3. Containment and Absorption:

o Small Spills: For small spills of solid FF-10101, carefully wipe it up with a damp cloth or
absorbent pad. For small liquid spills, absorb the material with an inert absorbent such as
vermiculite, dry sand, or a chemical absorbent pad.[5]

o Large Spills: For larger spills, dike the spill to prevent it from spreading. Absorb the spilled
material using an appropriate absorbent.

4. Collection of Contaminated Material:

o Carefully collect all contaminated absorbent materials and any contaminated debris.
» Place all collected waste into a labeled hazardous waste container.

5. Decontamination of the Spill Area:

o Clean the spill area thoroughly with an appropriate solvent (e.g., a detergent solution
followed by water), collecting all cleaning materials as hazardous waste.
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6. Reporting:

e Report the spill to your laboratory supervisor and your institution's EHS office, following their
specific reporting procedures.

Visualizing the Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of FF-10101.

Start: FF-10101 Waste Generation

1. Identify & Segregate Waste

(Solid, Liguid, Sharps)

2a. Collect Solid Waste 2b. Collect Liquid Waste 2c. Collect Sharps
in Labeled Container in Labeled Container in Sharps Container
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Secure Area
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End: Professional Disposal

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of FF-10101 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Navigating the Safe Disposal of FF-10101: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607442#ff-10101-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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